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Compound of Interest

Compound Name: 2-Chlorocyclopentanol

Cat. No.: B15712775

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of 2-Chlorocyclopentanol. The following procedural guidance is intended to

minimize risk and ensure safe laboratory operations.

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Chlorocyclopentanol was publicly

available at the time of this document's creation. The following recommendations are based on

the known hazards of structurally similar compounds, such as 2-Chlorocyclopentanone and

Cyclopentanol, as well as general best practices for handling chlorinated organic compounds. It

is imperative to treat 2-Chlorocyclopentanol as a hazardous substance and to handle it with

the utmost care.

Summary of Key Hazards and Properties
Based on analogous compounds, 2-Chlorocyclopentanol is anticipated to be a flammable

liquid that can cause skin and eye irritation.[1][2][3][4] Inhalation of vapors may also cause

respiratory tract irritation.[1][2][4] The following table summarizes the known and anticipated

properties of 2-Chlorocyclopentanol.
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Property Value/Information Source

Molecular Formula C₅H₉ClO [5][6][7]

Molecular Weight 120.58 g/mol [5][6][7]

Appearance Anticipated to be a liquid Inferred

Boiling Point Data not available

Flash Point Anticipated to be flammable [1]

Hazards

Likely skin and eye irritant,

potential respiratory irritant,

flammable

[1][2][3][4]

Toxicity

No specific LD50/LC50 data

available. Handle as a toxic

substance.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling 2-Chlorocyclopentanol. The following

table outlines the recommended PPE.
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PPE Category Specification Rationale

Hand Protection

Nitrile or Neoprene gloves. It is

recommended to double-glove.

[8] Inspect gloves for any signs

of degradation or perforation

before and during use.

Provides protection against

skin contact with chlorinated

compounds.[8][9]

Eye Protection

Chemical safety goggles. A

face shield should be worn in

situations with a higher risk of

splashing.[8]

Protects eyes from splashes

and vapors.[1][3]

Skin and Body Protection

A flame-resistant lab coat, long

pants, and closed-toe shoes

are mandatory.[8]

Protects skin from accidental

spills and splashes.

Respiratory Protection

All handling of 2-

Chlorocyclopentanol should be

conducted in a certified

chemical fume hood.[2] If there

is a risk of exposure outside of

a fume hood, a respirator with

an organic vapor cartridge is

required.

Minimizes inhalation of

potentially harmful vapors.[2]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for the safe handling of 2-
Chlorocyclopentanol.

1. Preparation and Pre-Handling Check:

Ensure a certified chemical fume hood is available and functioning correctly.[2]
Verify that an eyewash station and safety shower are readily accessible.
Assemble all necessary PPE and inspect it for integrity.
Have spill control materials (e.g., absorbent pads, sand) readily available.

2. Handling the Chemical:
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Conduct all transfers and manipulations of 2-Chlorocyclopentanol within the chemical fume
hood.[2]
Ground all equipment to prevent the buildup of static electricity, which could be an ignition
source.
Use compatible labware (e.g., glass, PTFE).
Keep containers of 2-Chlorocyclopentanol tightly closed when not in use.
Avoid heating the substance unless it is part of a well-controlled and contained experimental
setup. If heating is necessary, use a heating mantle or water bath, not an open flame.[2]

3. Post-Handling:

Decontaminate all surfaces that may have come into contact with 2-Chlorocyclopentanol.
Remove PPE carefully to avoid cross-contamination.
Wash hands thoroughly with soap and water after handling the chemical, even if gloves were
worn.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 2-Chlorocyclopentanol and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

2-Chlorocyclopentanol waste is classified as halogenated organic waste.
It must be collected in a dedicated, clearly labeled, and chemically resistant waste container.
Do not mix with non-halogenated waste.

2. Container Management:

Use a designated container made of a material compatible with chlorinated organic
compounds (e.g., glass or high-density polyethylene).
The container must be labeled with "Hazardous Waste," the full chemical name "2-
Chlorocyclopentanol," and the associated hazard symbols (e.g., flammable, irritant).
Keep the waste container securely closed at all times, except when adding waste.

3. Storage of Waste:

Store the waste container in a designated satellite accumulation area within the laboratory.
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The storage area should be in a well-ventilated location, away from heat, sparks, and open
flames.

4. Final Disposal:

Arrange for the disposal of the halogenated organic waste through your institution's
environmental health and safety (EHS) office or a licensed hazardous waste disposal
company.
Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Emergency Procedures
Spill:

Small Spill (in fume hood): Absorb the spill with an inert material (e.g., sand, vermiculite).

Place the contaminated material in a sealed, labeled container for hazardous waste disposal.

Large Spill (or any spill outside a fume hood): Evacuate the immediate area. Alert others in

the vicinity. Contact your institution's EHS or emergency response team.

Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[1][3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration. Seek immediate medical attention.[1][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[10]

Visual Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 2-Chlorocyclopentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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